Cas no 4231-61-2 (2-benzyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one)

• Product Name: 2-benzyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• CAS No: 4231-61-2
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 3982061
• PubChem ID: 15414531
• Update Time: 2025-04-22

2-benzyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyridin-3(2H)-one, 2-(phenylmethyl)-
• 2-benzyl-2H,3H-1,2,4triazolo4,3-apyridin-3-one
• 2-benzyl-2H,3H-[1,2,4]triazolo[4,3-a]pyridin-3-one
• F6617-8561
• AKOS040855944
• 4231-61-2

• Inchi： 1S/C13H11N3O/c17-13-15-9-5-4-8-12(15)14-16(13)10-11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key： GVTUNKDRVZLLLO-UHFFFAOYSA-N
• SMILES： O=C1N2C=CC=CC2=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.090211983Da
• Monoisotopic Mass: 225.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.9Ų